![molecular formula C18H25N5O4 B2971717 ethyl 3-(8-(sec-butyl)-1,7-dimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)propanoate CAS No. 915884-85-4](/img/structure/B2971717.png)
ethyl 3-(8-(sec-butyl)-1,7-dimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)propanoate
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Description
Ethyl 3-(8-(sec-butyl)-1,7-dimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)propanoate is a useful research compound. Its molecular formula is C18H25N5O4 and its molecular weight is 375.429. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Activities
Research demonstrates the synthesis of compounds with structures related to ethyl 3-(8-(sec-butyl)-1,7-dimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)propanoate. For instance, a study detailed the synthesis of 2-hydroxy-6-methyl-7-(arylamino)-1,7-dihydropurin-8-ones, highlighting their antimicrobial activities against various bacteria. This work signifies the potential of such compounds in developing new antimicrobial agents (Pratibha Sharma, Shikha Sharma, & N. Rane, 2004).
Catalytic and Synthetic Applications
Several studies focus on the catalytic and synthetic applications of compounds with similar complex structures. For example, research on the synthesis of unsymmetrical polyhydroquinoline derivatives using 3-methyl-1-sulfonic acid imidazolium hydrogen sulfate as a catalyst demonstrates the utility of related compounds in facilitating chemical reactions, emphasizing their role in clean and efficient synthesis processes (N. G. Khaligh, 2014).
Ionic Liquids and Electrolyte Additives
Another area of application is the development of ionic liquids and electrolyte additives for lithium-ion batteries, showcasing the significance of such compounds in enhancing battery performance and safety. A study on a novel dicationic room temperature ionic liquid, closely related to the chemical structure , provides insights into its potential as an electrolyte additive, improving battery life and cycling performance (K. Chatterjee et al., 2020).
Antioxidant Activities
Research on the antioxidant properties of various compounds, including those structurally akin to this compound, has been conducted. For example, a study on antioxidant phenolic compounds from walnut kernels discusses the scavenging activities of these compounds, which may share functional similarities with the chemical , highlighting their potential in food chemistry and natural antioxidant development (Zijia Zhang et al., 2009).
properties
IUPAC Name |
ethyl 3-(6-butan-2-yl-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl)propanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25N5O4/c1-6-11(3)23-12(4)10-22-14-15(19-17(22)23)20(5)18(26)21(16(14)25)9-8-13(24)27-7-2/h10-11H,6-9H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFCCOUXYZXCXHF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)N1C(=CN2C1=NC3=C2C(=O)N(C(=O)N3C)CCC(=O)OCC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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